Cas no 2138012-89-0 (N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide)
N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide Chemical and Physical Properties
Names and Identifiers
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- N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide
- N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(ethylamino)butanamide
- 2138012-89-0
- EN300-1130759
-
- Inchi: 1S/C12H21N5O/c1-3-14-9(2)6-12(18)16-11-4-5-15-17(11)10-7-13-8-10/h4-5,9-10,13-14H,3,6-8H2,1-2H3,(H,16,18)
- InChI Key: CAHQGKZFCIHFKD-UHFFFAOYSA-N
- SMILES: O=C(CC(C)NCC)NC1=CC=NN1C1CNC1
Computed Properties
- Exact Mass: 251.17461031g/mol
- Monoisotopic Mass: 251.17461031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 71Ų
N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1130759-0.05g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(ethylamino)butanamide |
2138012-89-0 | 95% | 0.05g |
$1020.0 | 2023-10-26 | |
| Enamine | EN300-1130759-0.1g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(ethylamino)butanamide |
2138012-89-0 | 95% | 0.1g |
$1068.0 | 2023-10-26 | |
| Enamine | EN300-1130759-0.25g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(ethylamino)butanamide |
2138012-89-0 | 95% | 0.25g |
$1117.0 | 2023-10-26 | |
| Enamine | EN300-1130759-0.5g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(ethylamino)butanamide |
2138012-89-0 | 95% | 0.5g |
$1165.0 | 2023-10-26 | |
| Enamine | EN300-1130759-1.0g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(ethylamino)butanamide |
2138012-89-0 | 1g |
$1214.0 | 2023-05-26 | ||
| Enamine | EN300-1130759-2.5g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(ethylamino)butanamide |
2138012-89-0 | 95% | 2.5g |
$2379.0 | 2023-10-26 | |
| Enamine | EN300-1130759-5.0g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(ethylamino)butanamide |
2138012-89-0 | 5g |
$3520.0 | 2023-05-26 | ||
| Enamine | EN300-1130759-10.0g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(ethylamino)butanamide |
2138012-89-0 | 10g |
$5221.0 | 2023-05-26 | ||
| Enamine | EN300-1130759-1g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(ethylamino)butanamide |
2138012-89-0 | 95% | 1g |
$1214.0 | 2023-10-26 | |
| Enamine | EN300-1130759-5g |
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(ethylamino)butanamide |
2138012-89-0 | 95% | 5g |
$3520.0 | 2023-10-26 |
N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide
Recent Advances in the Study of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide (CAS: 2138012-89-0)
The compound N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide (CAS: 2138012-89-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique azetidine-pyrazole hybrid structure, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that significantly improved the yield and purity of the compound, making it more amenable for preclinical testing. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.
Pharmacological evaluations have revealed that N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide exhibits promising activity as a modulator of specific kinase pathways. In vitro assays demonstrated its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. These findings were further supported by molecular docking studies, which suggested that the compound binds selectively to the ATP-binding site of targeted kinases, thereby disrupting their signaling cascades.
In addition to its anticancer potential, preliminary studies have explored the compound's utility in treating neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience reported that N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The compound was shown to reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, suggesting a multifunctional therapeutic profile.
Despite these promising results, challenges remain in the development of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide as a clinical candidate. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Ongoing studies are focused on structural modifications to improve these aspects while retaining the compound's therapeutic efficacy.
In conclusion, N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(ethylamino)butanamide (CAS: 2138012-89-0) represents a promising scaffold for the development of novel therapeutics in oncology and neurology. The latest research underscores its potential, but further investigations are necessary to fully realize its clinical applications. This compound exemplifies the intersection of chemical innovation and biological relevance, highlighting the dynamic nature of modern drug discovery.
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